Ethyl (4-methoxybenzyl)carbamate
Cat. No. B2614094
Key on ui cas rn:
35573-36-5
M. Wt: 209.245
InChI Key: MCQWOCBABOZJSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:11][CH2:12][N:13]([CH2:14][CH3:15])[CH2:16][CH3:17].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([CH2:9][NH2:10])[cH:7][cH:8]1.[Cl-:24].[Cl:18][C:19](=[O:20])[O:21][CH2:22][CH3:23].[NH4+:25].[O:26]1[CH2:27][CH2:28][CH2:29][CH2:30]1>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([CH2:9][NH:10][C:19](=[O:20])[O:21][CH2:22][CH3:23])[cH:7][cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCN(CC)CC
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
COc1ccc(CN)cc1
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[NH4+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CCOC(=O)NCc1ccc(OC)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
